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Available Information on C28H20Cl2N4O3

The table below summarizes the data found for your compound:

Property Available Data

Chemical Formula C28H20Cl2F2N2O2Sn [1]

Molecular Structure Crystal structure data (atomic coordinates) [1]

Spectroscopic Data Not found in the current search results

Context Published as a crystal structure in a 2025 journal article [1]

The compound identified in the search results includes a tin (Sn) atom and fluorine (F) atoms in its formula

[1]. Please verify if this matches the structure you are working with.

Standard Spectroscopic Validation Protocol

Based on common practices in pharmaceutical and organic chemistry research, here is a generalized

experimental protocol for spectroscopic validation that you can adapt [2]:
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Synthesized Compound (C28H20Cl2N4O3)
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Experimental Workflow for Structure Validation

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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